Cas no 21995-31-3 (Sulfuric acid, ammoniumgadolinium(3+) salt (2:1:1) (8CI,9CI))

Sulfuric acid, ammoniumgadolinium(3+) salt (2:1:1) (8CI,9CI) structure
21995-31-3 structure
Product Name:Sulfuric acid, ammoniumgadolinium(3+) salt (2:1:1) (8CI,9CI)
CAS No:21995-31-3
MF:GdH4NO8S2
MW:367.41365814209
CID:282873
PubChem ID:56843853
Update Time:2025-04-19

Sulfuric acid, ammoniumgadolinium(3+) salt (2:1:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid, ammoniumgadolinium(3+) salt (2:1:1) (8CI,9CI)
    • AG-E-60525
    • Ammonium gadolinium sulfate (NH4Gd(SO4)2)
    • Ammonium gadolinium(3+) disulphate
    • Ammoniumgadolinium sulfate ((NH4)Gd(SO4)2)
    • CTK4E8173
    • EINECS 244-701-1
    • NS00084464
    • GADOLINIUM AMMONIUM SULFATE
    • 21995-31-3
    • Inchi: 1S/Gd.H3N.2H2O4S/c;;2*1-5(2,3)4/h;1H3;2*(H2,1,2,3,4)/q+3;;;/p-3
    • InChI Key: JSHBZQPCMWGDOZ-UHFFFAOYSA-K
    • SMILES: [Gd+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[NH4+]

Computed Properties

  • Exact Mass: 521.77142
  • Monoisotopic Mass: 367.86194g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 62.2
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 283.76
  • LogP: 0.15210
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